Cas no 1261921-05-4 (3-Chloro-5-(3,5-dimethoxyphenyl)phenol)

• Product Name: 3-Chloro-5-(3,5-dimethoxyphenyl)phenol
• CAS No: 1261921-05-4
• MF: C₁₄H₁₃ClO₃
• MW: 264.704223394394
• MDL: MFCD18315677
• CID: 2763584
• PubChem ID: 53221411
• Update Time: 2025-09-23

3-Chloro-5-(3,5-dimethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID30686058
• 5-Chloro-3',5'-dimethoxy[1,1'-biphenyl]-3-ol
• MFCD18315677
• 1261921-05-4
• 3-Chloro-5-(3,5-dimethoxyphenyl)phenol, 95%
• 3-CHLORO-5-(3,5-DIMETHOXYPHENYL)PHENOL
• 3-Chloro-5-(3,5-dimethoxyphenyl)phenol

• MDL： MFCD18315677
• Inchi： 1S/C14H13ClO3/c1-17-13-5-10(6-14(8-13)18-2)9-3-11(15)7-12(16)4-9/h3-8,16H,1-2H3
• InChI Key： KIAWJBWUAKJCMA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=C(C=1)OC)OC)O

Computed Properties

• Exact Mass: 264.0553220Da
• Monoisotopic Mass: 264.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-5-(3,5-dimethoxyphenyl)phenol

Introduction to 3-Chloro-5-(3,5-dimethoxyphenyl)phenol (CAS No. 1261921-05-4)

3-Chloro-5-(3,5-dimethoxyphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1261921-05-4, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a chloro-substituted phenol core with dimethoxyphenyl groups, has garnered attention due to its structural complexity and potential biological activities. The precise arrangement of functional groups on its aromatic ring system suggests a rich chemical reactivity, making it a valuable candidate for further investigation in medicinal chemistry and synthetic organic chemistry.

The structural motif of 3-Chloro-5-(3,5-dimethoxyphenyl)phenol is characterized by a hydroxyl group at the 5-position of a chlorinated benzene ring, which is further substituted with a 3,5-dimethoxybenzyl group at the 3-position. This configuration imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups creates a delicate balance that can modulate reactivity and binding affinity in various biochemical pathways.

In recent years, the field of drug discovery has seen a surge in interest towards molecules with phenolic and chlorophenolic scaffolds due to their demonstrated efficacy in modulating inflammatory responses, oxidative stress, and enzyme inhibition. 3-Chloro-5-(3,5-dimethoxyphenyl)phenol fits well within this category, as its structural features align with known pharmacophores that contribute to therapeutic activity. The dimethoxy substitution at the para position relative to the hydroxyl group enhances solubility and metabolic stability, which are critical factors for drug-like properties.

One of the most compelling aspects of 3-Chloro-5-(3,5-dimethoxyphenyl)phenol is its potential as a lead compound for developing novel therapeutic agents. Studies have begun to explore its interactions with various enzymes and receptors implicated in diseases such as cancer, neurodegeneration, and metabolic disorders. The chloro group at the ortho position relative to the hydroxyl can serve as a handle for further derivatization via cross-coupling reactions, allowing chemists to introduce additional functional groups while maintaining the core pharmacophore.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-Chloro-5-(3,5-dimethoxyphenyl)phenol with high accuracy. Molecular docking simulations suggest that this compound can effectively interact with target proteins by forming hydrogen bonds and hydrophobic interactions. These predictions have guided experimental efforts toward optimizing potency and selectivity. Additionally, virtual screening techniques have identified potential analogs of 3-Chloro-5-(3,5-dimethoxyphenyl)phenol that may exhibit enhanced biological activity or improved pharmacokinetic profiles.

The synthesis of 3-Chloro-5-(3,5-dimethoxyphenyl)phenol presents an intriguing challenge for organic chemists due to the need for precise regioselectivity during functional group installation. Traditional synthetic routes often involve multi-step sequences involving halogenation, methylation, and hydroxylation reactions. However, recent methodologies have leveraged transition metal-catalyzed cross-coupling reactions to streamline these processes. For instance, palladium-catalyzed Buchwald-Hartwig amination has been employed to construct the dimethoxybenzyl moiety efficiently.

From a mechanistic standpoint, 3-Chloro-5-(3,5-dimethoxyphenyl)phenol exhibits interesting reactivity patterns that can be exploited for synthetic applications. The chloro group is susceptible to nucleophilic aromatic substitution (SNAr), allowing for facile introduction of diverse substituents at this position. Concurrently, the hydroxyl group can participate in etherification or esterification reactions to enhance solubility or bioavailability. These dual reactivities make 3-Chloro-5-(3,5-dimethoxyphenyl)phenol a versatile building block for constructing more complex molecules.

In vivo studies have begun to uncover the biological significance of 3-Chloro-5-(3,5-dimethoxyphenyl)phenol by examining its effects on cellular pathways relevant to human health and disease. Preliminary data suggest that this compound may exert anti-inflammatory effects by modulating cytokine production or inhibiting key signaling cascades such as NF-κB. Furthermore, its ability to scavenge reactive oxygen species has led researchers to investigate its potential as an antioxidant therapeutic agent.

The future direction of research on 3-Chloro-5-(3,5-dimethoxyphenyl)phenol lies in expanding its chemical space through structural diversification while maintaining its core pharmacophoric elements. By employing combinatorial chemistry or library synthesis techniques, scientists can generate large collections of derivatives for high-throughput screening against various disease targets. Additionally, exploring new synthetic methodologies will be crucial for achieving scalable production at industrial levels.

In conclusion, 3-Chloro-5-(3',
5-dimethoxyphenyl)
phenol(CAS No.
1261921
-05-4) represents
a promising candidate
for pharmaceutical
development due
to its unique
structural features
and potential biological
activities.
The ongoing
research efforts aimed
at elucidating its
mechanism of action,<
synthesizing novel derivatives,<
its pharmacokinetic properties
will likely pave way for novel therapeutics targeting various human diseases.